Cas no 2243501-37-1 (3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine)

• Product Name: 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine
• CAS No: 2243501-37-1
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5845233
• PubChem ID: 138012771
• Update Time: 2025-06-08

3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040806150
• 2241107-52-6
• EN300-1717595
• 2384792-26-9
• 3-(5-methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine
• (1r,3r)-3-(5-methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine
• EN300-6477721
• (1s,3s)-3-(5-methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine
• SCHEMBL22730775
• 2243501-37-1
• 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine

• Inchi： 1S/C7H11N3O/c1-4-9-10-7(11-4)5-2-6(8)3-5/h5-6H,2-3,8H2,1H3
• InChI Key： OKTGPAFNRWIJFF-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1CC(C1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 64.9Ų

Additional information on 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine

Introduction to 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine (CAS No. 2243501-37-1)

3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine (CAS No. 2243501-37-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclobutylamines and is characterized by its unique structural features, which include a cyclobutane ring and a 5-methyl-1,3,4-oxadiazole moiety. The combination of these functional groups endows the molecule with a range of potential biological activities and therapeutic applications.

The chemical structure of 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine is particularly noteworthy due to its potential for modulating various biological targets. The cyclobutane ring provides rigidity and conformational constraint, which can enhance the molecule's binding affinity to specific receptors or enzymes. The 5-methyl-1,3,4-oxadiazole moiety, on the other hand, is known for its bioisosteric properties and can serve as a versatile scaffold for drug design.

Recent studies have explored the pharmacological properties of 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine in various contexts. One area of particular interest is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key enzymes in signal transduction pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine has also been investigated for its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for many therapeutic agents. Studies have demonstrated that this compound can interact with specific GPCRs, potentially modulating their activity and downstream signaling pathways.

The pharmacokinetic profile of 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine has also been evaluated in preclinical models. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target site in vivo and maintain sufficient concentrations to exert its therapeutic effects.

Safety and toxicity assessments are critical components of drug development. Preclinical studies have indicated that 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine has a favorable safety profile at relevant doses. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

The potential therapeutic applications of 3-(5-Methyl-1,3,4-oxadiazol-2-yl)cyclobutan-1-amine are diverse and promising. Ongoing research is exploring its efficacy in treating various diseases and conditions. For example, studies have shown that this compound may have anti-inflammatory properties and could be useful in managing inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of neuroscience, there is growing interest in the use of 3-(5-Methyl-1,3,4 oxadiazol 2 yl)cyclobutan 1 amine for treating neurological disorders. Preclinical data suggest that it may have neuroprotective effects and could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a multifaceted therapeutic agent with broad applications.

The development of novel compounds like 3-(5-Methyl 1 3 4 oxadiazol 2 yl)cyclobutan 1 amine is crucial for advancing the field of medicinal chemistry and addressing unmet medical needs. Ongoing research aims to optimize the structure and properties of this compound to enhance its therapeutic potential while minimizing adverse effects.

In conclusion, 3-(5-Methyl 1 3 4 oxadiazol 2 yl)cyclobutan 1 amine (CAS No. 2243501 37 1) represents a promising candidate for further investigation in drug discovery and development. Its unique chemical structure and diverse biological activities make it an intriguing molecule with significant potential for therapeutic applications across multiple disease areas.